Cas no 1805444-59-0 (3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1805444-59-0
• MF: C₈H₄BrF₆N
• MW: 308.018482208252
• CID: 4885812
• Update Time: 2025-05-22

3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4BrF6N/c9-1-3-5(7(11)12)4(10)2-16-6(3)8(13,14)15/h2,7H,1H2
• InChI Key： KJZXESCMLPMIGJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine

3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine

The compound 3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine, with CAS No. 1805444-59-0, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic synthesis and materials science. This molecule is characterized by its unique substitution pattern, which includes a bromomethyl group at position 3, a difluoromethyl group at position 4, a fluoro group at position 5, and a trifluoromethyl group at position 2. These substituents confer the molecule with distinct electronic and steric properties, making it a valuable building block for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The presence of multiple fluorine atoms in the molecule introduces strong electron-withdrawing effects, which can significantly influence the electronic properties of materials synthesized using this compound. For instance, researchers have explored its use in the creation of organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The bromomethyl group at position 3 serves as a versatile site for further functionalization, enabling the incorporation of additional functionalities into the molecule.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and halogenation reactions. The synthesis begins with a pyridine derivative that undergoes sequential substitution reactions to introduce the desired substituents. The use of palladium-catalyzed coupling reactions has been reported to facilitate the introduction of the bromomethyl group at position 3. This approach not only enhances the efficiency of the synthesis but also ensures high purity of the final product.

The electronic properties of 3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine have been extensively studied using computational methods such as density functional theory (DFT). These studies reveal that the molecule exhibits a high degree of conjugation due to its pyridine ring system, which is further modulated by the electron-withdrawing substituents. This conjugation enhances the molecule's ability to absorb light in the visible spectrum, making it suitable for applications in light-harvesting materials.

Moreover, this compound has shown promise in biological applications. Preliminary assays indicate that it possesses moderate inhibitory activity against certain enzymes involved in metabolic pathways. While further research is required to fully understand its bioactivity, these findings suggest potential avenues for drug discovery.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-5-fluoro-2-(trifluoromethyl)pyridine is a versatile compound with a wide range of potential applications in materials science and biotechnology. Its unique substitution pattern and electronic properties make it an attractive candidate for further exploration and development.